![molecular formula C6H8N4O2S B3083603 Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate CAS No. 1142201-20-4](/img/structure/B3083603.png)
Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate
Overview
Description
“Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” is a biochemical used for proteomics research . It has a molecular formula of C6H8N4O2S and a molecular weight of 200.22 .
Synthesis Analysis
The synthesis of similar triazine derivatives has been reported in the literature . For instance, DMTMM (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride), a triazine derivative, is prepared by the reaction of 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) with N-methylmorpholine (NMM) . The synthesis of each carboxylic derivative is similar, relying on the activation of the starting carboxylic acid followed by nucleophilic attack by another molecule .Chemical Reactions Analysis
“Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” likely undergoes reactions similar to other triazine derivatives. For instance, DMTMM, a triazine derivative, is used for the activation of carboxylic acids, particularly for amide synthesis . The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile .Scientific Research Applications
Synthesis of Other Compounds
“Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” can be used in the synthesis of a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines . These compounds can contain alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester and imidazole groups .
Antitumor Properties
Some 1,3,5-triazines, which “Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” is a part of, are used clinically due to their antitumor properties . They are used to treat lung, breast, and ovarian cancer .
3. Antifungal, Anticancer, Antiviral, and Other Medicinal Properties Triazine and tetrazine moieties, which “Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” contains, have been identified as multifunctional, adaptable, switchable, remarkably antifungal, anticancer, antiviral, cardiotonic, anti-HIV, analgesic, anti-protozoal, etc .
Corrosion Inhibition
“Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” could potentially be used as a corrosion inhibitor . This application would be particularly useful in preventing mild steel against corrosion in acidic solutions .
Binding to Lanosterol 14α-demethylase (CYP51)
“Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” could potentially bind to lanosterol 14α-demethylase (CYP51), which is a molecular target for clinically used azole-antifungals .
Antimicrobial Activity
“Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” could potentially have antimicrobial activity . The synthesized compounds have been evaluated for their antimicrobial activity against E. coli representing Gram-negative bacteria, S. aureus representing Gram-positive bacteria and C. albicans representing fungi .
Future Directions
The future directions for “Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate” could involve further exploration of its potential applications in proteomics research , as well as investigation into its synthesis, properties, and reactivity. Further studies could also explore its potential biological activities and applications in medicinal chemistry.
Mechanism of Action
Target of Action
Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate is a biochemical used in proteomics research 1,3,5-triazine derivatives have been found to target proteins liketopoisomerases , tyrosine kinases , phosphoinositide 3-kinases , NADP±dependent isocitrate dehydrogenases , and cyclin-dependent kinases . These proteins play crucial roles in cell division, growth, and death.
Mode of Action
1,3,5-triazine derivatives have been found to inhibit the aforementioned proteins, thereby affecting cell growth and division .
Biochemical Pathways
The inhibition of the proteins mentioned above can affect various cellular processes and signaling pathways, including dna replication, cell cycle progression, and apoptosis .
Result of Action
The inhibition of the aforementioned proteins by 1,3,5-triazine derivatives can lead to the disruption of cell growth and division, potentially leading to cell death .
properties
IUPAC Name |
methyl 2-[(4-amino-1,3,5-triazin-2-yl)sulfanyl]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O2S/c1-12-4(11)2-13-6-9-3-8-5(7)10-6/h3H,2H2,1H3,(H2,7,8,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYVAIFOIPIWXEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1=NC=NC(=N1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101172407 | |
Record name | Acetic acid, 2-[(4-amino-1,3,5-triazin-2-yl)thio]-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101172407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl [(4-amino-1,3,5-triazin-2-yl)thio]acetate | |
CAS RN |
1142201-20-4 | |
Record name | Acetic acid, 2-[(4-amino-1,3,5-triazin-2-yl)thio]-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1142201-20-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetic acid, 2-[(4-amino-1,3,5-triazin-2-yl)thio]-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101172407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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